Cas no 1218669-19-2 ((3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid)

• Product Name: (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
• CAS No: 1218669-19-2
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD09749704
• CID: 5043732
• PubChem ID: 699419
• Update Time: 2025-07-18

(3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-2-acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
• (3R)-2-acetyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylic acid
• STK921989
• 1H-pyrido[3,4-b]indole-3-carboxylic acid, 2-acetyl-2,3,4,9-tetrahydro-, (3R)-
• (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid

• MDL： MFCD09749704
• Inchi： 1S/C14H14N2O3/c1-8(17)16-7-12-10(6-13(16)14(18)19)9-4-2-3-5-11(9)15-12/h2-5,13,15H,6-7H2,1H3,(H,18,19)/t13-/m1/s1
• InChI Key： RSOYXYPGWILLRY-CYBMUJFWSA-N
• SMILES： OC([C@H]1CC2C3C=CC=CC=3NC=2CN1C(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• XLogP3: 1
• Topological Polar Surface Area: 73.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid

Comprehensive Overview of (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid (CAS No. 1218669-19-2)

The compound (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid (CAS No. 1218669-19-2) is a structurally unique beta-carboline derivative that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a tetrahydro-beta-carboline core with an acetyl group and a carboxylic acid moiety, making it a versatile scaffold for drug discovery and medicinal chemistry applications. Researchers are particularly interested in its potential as a precursor for neurologically active compounds due to the beta-carboline's affinity for central nervous system targets.

In recent years, the demand for chiral intermediates like (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and enantioselective catalysis. This compound's R-configuration at the 3-position is critical for its bioactivity, as stereochemistry often dictates pharmacological efficacy. Laboratories frequently inquire about its synthetic routes, with popular search terms including "beta-carboline synthesis optimization" and "chiral purity analysis methods," reflecting the industry's focus on scalable and cost-effective production.

The beta-carboline alkaloids family, to which this compound belongs, has been extensively studied for its diverse biological activities, including interactions with GABA receptors, MAO inhibition, and antioxidant properties. While CAS No. 1218669-19-2 itself is primarily used as a research chemical, its structural features align with trending investigations into neuroprotective agents and anti-inflammatory small molecules. These applications resonate with current healthcare priorities, such as addressing neurodegenerative disorders—a topic frequently searched alongside beta-carboline derivatives in academic databases.

From a technical perspective, the carboxylic acid group in (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid enables further functionalization, making it a valuable building block for peptide mimetics or metal-chelating complexes. Analytical challenges, such as HPLC method development for enantiomeric resolution, are common discussion points in forums, highlighting the need for robust quality control protocols. The compound's stability under various pH conditions is another area of practical interest, particularly for formulation scientists.

Emerging trends in computational chemistry have also brought attention to this molecule, with researchers employing molecular docking studies to predict its binding modes with biological targets. Searches for "beta-carboline SAR studies" (Structure-Activity Relationship) often cite derivatives of CAS No. 1218669-19-2 as case examples. Furthermore, its potential role in natural product-inspired drug design connects it to broader movements toward sustainable and biologically inspired therapeutics.

In summary, (3R)-2-Acetyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid represents a multifaceted compound at the intersection of synthetic chemistry and biomedical innovation. Its relevance persists due to ongoing explorations of chiral drug development, CNS-targeted therapies, and green chemistry approaches—topics that dominate contemporary scientific discourse and search engine queries alike.